molecular formula C18H19N3O2S B2752973 1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-cyclohexylurea CAS No. 1206988-69-3

1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-cyclohexylurea

Cat. No. B2752973
CAS RN: 1206988-69-3
M. Wt: 341.43
InChI Key: BAJJZIQENRBCJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While the exact synthesis process for “1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-cyclohexylurea” is not available, related compounds have been synthesized using various methods . For instance, benzofuran derivatives have been synthesized using condensation reactions . Similarly, thiazole derivatives have been synthesized from isatin derivatives and N-[4-(4′chloropheyl) thiazol-2-yl] thiosemicarbazide .


Molecular Structure Analysis

The molecular structure of “1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-cyclohexylurea” is likely to be planar due to the presence of the benzofuran and thiazole rings . The aromaticity of these rings is characterized by the delocalization of π-electrons . The exact structure would be confirmed by spectroscopic methods such as IR, 1H and 13C-NMR, and MS spectra .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-cyclohexylurea” would depend on its molecular structure. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . The compound is likely to exhibit similar solubility properties due to the presence of the thiazole ring. The exact properties would be determined by experimental methods.

Future Directions

The future research on “1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-cyclohexylurea” could focus on elucidating its synthesis, characterizing its structure, investigating its chemical reactivity, and evaluating its biological activity. Given the biological activities of related compounds, it could be a potential candidate for drug development .

properties

IUPAC Name

1-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-cyclohexylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O2S/c22-17(19-13-7-2-1-3-8-13)21-18-20-14(11-24-18)16-10-12-6-4-5-9-15(12)23-16/h4-6,9-11,13H,1-3,7-8H2,(H2,19,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAJJZIQENRBCJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NC(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-cyclohexylurea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.